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Introduction
Dibenzyl ether (CAS 103-50-4) is a versatile aromatic ether utilized in the fragrance and

cosmetic industries for its solvent properties and subtle, pleasant odor.[1][2][3] As a colorless to

pale yellow liquid, it serves as an effective solvent for various resins, rubbers, and waxes,

making it a valuable component in the formulation of perfumes, creams, and lotions.[2][4][5] Its

characteristic sweet, floral, and sometimes slightly earthy aroma also allows it to function as a

fragrance ingredient, contributing to the overall sensory experience of a product.[1][6] This

document provides detailed application notes and protocols for the use of dibenzyl ether in
fragrance and cosmetic formulations, with a focus on its physicochemical properties, regulatory

status, and analytical evaluation.

Physicochemical Properties
A comprehensive understanding of dibenzyl ether's physical and chemical properties is crucial

for its effective incorporation into cosmetic formulations.
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Property Value Reference

Molecular Formula C14H14O [7]

Molecular Weight 198.26 g/mol [8]

Appearance Colorless to pale yellow liquid [6][9][10]

Odor
Faint, sweet, floral, slightly

earthy
[2][5][6]

Boiling Point 298 °C [10][11]

Melting Point 3.6 °C [11]

Flash Point 135 °C (275 °F) [6][10]

Vapor Pressure 0.001030 mmHg @ 25 °C [6][10]

Density 1.043 g/mL @ 25 °C [10][12]

Refractive Index 1.561 - 1.562 @ 20 °C [6][10]

Solubility
Insoluble in water; miscible

with alcohols and ethers
[5][7][10][12]

logP (o/w) 3.31 [6][10]

Stability

Generally stable, but can

slowly decompose at room

temperature.[7] May react with

strong oxidizing agents.

Applications in Fragrance and Cosmetics
Dibenzyl ether's primary roles in fragrance and cosmetic formulations are as a solvent and a

fragrance ingredient.

As a Solvent
Dibenzyl ether is an effective solvent for a wide range of fragrance raw materials, including

essential oils, absolutes, and synthetic aroma chemicals. Its low volatility compared to ethanol
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allows for a slower, more controlled release of fragrance notes, potentially enhancing the

longevity of the scent.[13] It is also used as a solvent in some makeup bases.[14]

As a Fragrance Ingredient
With its mild, sweet, and floral odor, dibenzyl ether can be used as a blender and modifier in

various fragrance compositions.[1][6] It can impart a subtle sweetness and add depth to floral

and oriental fragrance profiles. Its high substantivity of 400 hours suggests it can also function

as a fixative, prolonging the scent's presence on the skin.[6]

Regulatory and Safety Information
The use of dibenzyl ether in fragrance and cosmetic products is subject to safety assessments

and regulatory guidelines.

Safety Assessment
The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety

assessment of dibenzyl ether.[1][14] Based on available data, it is considered a skin

sensitizer.[14] The RIFM has established a No Expected Sensitization Induction Level (NESIL)

of 2300 μg/cm².[14]

IFRA Standards
The International Fragrance Association (IFRA) sets standards for the safe use of fragrance

ingredients.[15][16] Based on the RIFM safety assessment, IFRA has established maximum

acceptable concentration levels for dibenzyl ether in various product categories to minimize

the risk of skin sensitization.[3][17]

Table of Maximum Acceptable Concentrations of Dibenzyl Ether in Finished Products (IFRA

51st Amendment)[17]
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Category Product Type Max Concentration (%)

1 Lip products Not specified

2
Deodorant and antiperspirant

products
0.20

3
Hydroalcoholic products

applied to recently shaved skin
0.83

4
Hydroalcoholic products

applied to unshaved skin
2.49

5A Body creams, lotions, and oils 1.31

5B
Face creams, hand creams,

and hand sanitizers
1.31

5C
Hot oil treatment, leave-on hair

products
1.31

5D Baby creams, lotions, and oils Not specified

6 Mouthwash, toothpaste Not specified

7A Rinse-off hair products 0.42

7B Leave-on hair products 0.42

8
Household cleaning products,

non-skin contact
2.00

9 Soaps and shampoos 5.00

10A
Household cleaning products,

skin contact
2.50

10B Air care products 2.50

11A

All non-skin contact or

incidental skin contact

products

No restriction

11B All non-skin contact or

incidental skin contact

No restriction
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products

12 Fragranced craft products No restriction

Note: For products in Categories 1 and 6, ingredients must also be recognized as safe as

flavoring ingredients.[3]

Experimental Protocols
Protocol 1: Quantitative Analysis of Dibenzyl Ether in a
Cosmetic Cream using GC-MS
This protocol outlines a general procedure for the quantification of dibenzyl ether in a cosmetic

cream matrix.

Objective: To determine the concentration of dibenzyl ether in a cosmetic cream sample.

Materials:

Cosmetic cream sample containing dibenzyl ether

Dibenzyl ether reference standard (≥98% purity)

Methyl tert-butyl ether (MTBE), HPLC grade

Anhydrous sodium sulfate

50 mL centrifuge tubes

Vortex mixer

Centrifuge

Syringe filters (0.45 µm)

GC vials and caps

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Procedure:

Standard Solution Preparation: Prepare a stock solution of dibenzyl ether (1000 µg/mL) in

MTBE. From this stock, prepare a series of calibration standards ranging from 0.1 to 10

µg/mL in MTBE.[18]

Sample Preparation (Liquid-Liquid Extraction): a. Accurately weigh approximately 0.5 g of

the cosmetic cream into a 50 mL centrifuge tube. b. Add 5 mL of deionized water and 5 mL of

MTBE to the tube. c. Vortex the mixture for 30 minutes to ensure thorough extraction. d. Add

approximately 5 g of anhydrous sodium sulfate to remove water and vortex briefly. e.

Centrifuge at 3000 x g for 30 minutes.[19] f. Carefully collect the supernatant (MTBE layer)

and filter it through a 0.45 µm syringe filter into a clean GC vial.

GC-MS Analysis: a. Instrumentation: Use a GC-MS system with a capillary column suitable

for semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[20]

b. GC Parameters (suggested):

Injector: Splitless mode, 280 °C
Injection Volume: 1 µL
Carrier Gas: Helium at a constant flow of 1.0 mL/min
Oven Program: Initial temperature of 60 °C for 2 min, ramp at 10 °C/min to 300 °C, hold
for 5 min.[19][21] c. MS Parameters (suggested):
Ion Source Temperature: 230 °C
Quadrupole Temperature: 150 °C
Ionization Mode: Electron Ionization (EI) at 70 eV
Scan Range: m/z 40-400

Data Analysis: a. Generate a calibration curve by plotting the peak area of dibenzyl ether
against the concentration of the prepared standards. b. Quantify the amount of dibenzyl
ether in the sample extract by comparing its peak area to the calibration curve. c. Calculate

the concentration of dibenzyl ether in the original cosmetic cream sample, taking into

account the initial sample weight and extraction volume.

Diagram: Workflow for Quantitative Analysis of Dibenzyl Ether in a Cosmetic Cream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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